Cas no 2034306-65-3 (2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• CAS No: 2034306-65-3
• MF: C₁₈H₁₉F₂N₃O₄
• MW: 379.357971429825
• CID: 5333295
• Update Time: 2025-08-03

2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• Inchi： 1S/C18H19F2N3O4/c19-18(20)5-3-12(4-6-18)17-22-16(27-23-17)9-21-15(24)8-11-1-2-13-14(7-11)26-10-25-13/h1-2,7,12H,3-6,8-10H2,(H,21,24)
• InChI Key： IYGOKLPQVFOPPD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(CC3=CC=C4C(=C3)OCO4)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 2.7
• Topological Polar Surface Area: 86.5

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide (CAS No. 2034306-65-3)

2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to a class of molecules that incorporate heterocyclic scaffolds, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including a benzodioxole moiety, a difluorocyclohexyl group, and an oxadiazole ring, contributes to its distinctive chemical properties and makes it a promising candidate for further investigation.

The benzodioxole moiety, also known as a tetrahydroisoquinoline scaffold, is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its structural features are often associated with central nervous system (CNS) effects, making it relevant for the development of medications targeting neurological disorders. In contrast, the difluorocyclohexyl group introduces fluorine atoms into the molecular structure, which can enhance metabolic stability and binding affinity to biological targets. This modification is particularly valuable in medicinal chemistry, as fluorinated compounds frequently exhibit improved pharmacokinetic profiles.

The 1,2,4-oxadiazole ring is another key feature of this compound. Oxadiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an oxadiazole moiety into the molecular framework of 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide suggests potential therapeutic applications in these areas. The presence of the acetamide functional group further enhances the compound's versatility by allowing for additional derivatization and modulation of its biological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more effectively. Studies have indicated that the combination of the benzodioxole, difluorocyclohexyl, and oxadiazole moieties may contribute to favorable binding affinities with enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that this compound could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory processes.

The synthesis of 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful assembly of the benzodioxole core, the introduction of the difluorocyclohexyl group via cross-coupling reactions, and the integration of the oxadiazole ring through cyclocondensation processes. Each step requires precise control to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have facilitated more efficient production scales for complex molecules like this one.

In terms of biological evaluation, early pharmacological screening has revealed promising activities in preclinical models. The compound has shown potential as an inhibitor of inflammatory mediators by modulating enzymatic pathways associated with pain and inflammation. Additionally, its structural features may contribute to neuroprotective effects, making it a candidate for further exploration in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. These findings align with current trends in drug discovery toward developing multifunctional agents that address multiple disease mechanisms simultaneously.

The role of fluorine atoms in enhancing drug efficacy is well-documented in medicinal chemistry literature. The difluorocyclohexyl group in this compound not only improves metabolic stability but also influences electronic properties through electron-withdrawing effects. This can lead to stronger interactions with biological targets by optimizing binding affinities or altering conformational preferences. Such modifications are often critical in achieving submicromolar potency levels required for therapeutic applications.

As research continues to uncover new therapeutic targets and mechanisms underlying various diseases, compounds like 2-(2H-1,3-benzodioxol-5-yl)-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide will remain at the forefront of pharmaceutical innovation. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical candidates that can address unmet medical needs. The integration of high-throughput screening technologies with structure-based drug design approaches will further accelerate the discovery process.

The future prospects for this compound include detailed pharmacokinetic studies to assess its absorption distribution metabolism excretion (ADME) properties and potential toxicity evaluations to ensure safety margins before moving into human trials. Additionally， exploring derivatives through structural modifications may reveal enhanced biological activities or improved pharmacokinetic profiles suitable for specific therapeutic indications.